Cas no 2680714-00-3 (benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate)
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680714-00-3
- benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate
- EN300-28284045
-
- Inchi: 1S/C17H23NO2/c1-7-17(5,6)18(16(2,3)4)15(19)20-13-14-11-9-8-10-12-14/h1,8-12H,13H2,2-6H3
- InChI Key: HFYIKBRPVCJMEQ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(C(C#C)(C)C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 273.172878976g/mol
- Monoisotopic Mass: 273.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28284045-0.05g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-28284045-0.1g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-28284045-0.25g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-28284045-0.5g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28284045-1.0g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28284045-2.5g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-28284045-5.0g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 | |
| Enamine | EN300-28284045-10.0g |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate |
2680714-00-3 | 95.0% | 10.0g |
$3007.0 | 2025-03-19 |
benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate
Benzyl N-tert-Butyl-N-(2-Methylbut-3-yn-2-yl)carbamate (CAS No. 2680714-00-3): An Overview
Benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate (CAS No. 2680714-00-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate consists of a benzyl group, a tert-butyl group, and a 2-methylbut-3-yn-2-yl group, all attached to a carbamate moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for both academic and industrial research.
Recent studies have highlighted the importance of benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate in the context of drug discovery. One notable application is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, researchers at the University of California, San Francisco, have reported that this compound can be effectively utilized in the development of inhibitors for specific enzymes involved in neurodegenerative diseases.
In addition to its role in drug synthesis, benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate has been investigated for its pharmacological properties. Preliminary studies have shown that it exhibits moderate to high binding affinity for certain receptors, suggesting its potential as a lead compound for further optimization. This property is particularly valuable in the design of drugs targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases.
The synthesis of benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate typically involves multi-step reactions, including the formation of the carbamate linkage and the introduction of the functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for large-scale research and development.
One of the key challenges in working with benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate is its stability under various conditions. Researchers have found that it is relatively stable under standard laboratory conditions but may degrade under extreme pH or temperature conditions. Therefore, careful handling and storage protocols are essential to maintain its integrity and ensure consistent results in experiments.
The biological activity of benzyl N-tert-butyl-N-(2-methylbut-3-yinl)carbamate has also been explored through in vitro and in vivo studies. In cell-based assays, it has demonstrated significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further investigations are underway to elucidate its mechanism of action and to identify specific molecular targets.
Beyond its direct therapeutic applications, benzyl N-tet-butyl-N-(2-methylbutylnyinl)carbamate has also been used as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable reagent for probing cellular processes and understanding disease mechanisms.
In conclusion, benzyl N-tet-butyl-N-(2-methylbutylnyinl)carbamate (CAS No. 2680714-00-3) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological properties make it an exciting candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.
2680714-00-3 (benzyl N-tert-butyl-N-(2-methylbut-3-yn-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)